Cas no 2244088-77-3 (Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro-)

• Product Name: Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro-
• CAS No: 2244088-77-3
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 5223361
• Update Time: 2025-06-08

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro-

• Inchi： 1S/C13H7F6NO/c14-7-1-2-10(20)11(5-7)21-12-8(15)3-6(4-9(12)16)13(17,18)19/h1-5H,20H2
• InChI Key： UNNJCMZFIIMGFV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C=C1OC1=C(F)C=C(C(F)(F)F)C=C1F

Additional information on Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro-

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- (CAS No. 2244088-77-3): An Overview of a Promising Compound in Medicinal Chemistry

Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- (CAS No. 2244088-77-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of arylamines and is characterized by the presence of multiple fluorine atoms and a trifluoromethyl group, which contribute to its distinctive properties and potential therapeutic applications.

The chemical structure of Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- is particularly noteworthy. The presence of the trifluoromethyl group (CF₃) and multiple fluorine atoms (F) imparts significant lipophilicity and metabolic stability to the molecule. These characteristics are highly desirable in drug design, as they can enhance the compound's ability to cross biological membranes and improve its pharmacokinetic profile. Additionally, the fluorine atoms can influence the electronic properties of the molecule, potentially modulating its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro-. One area of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary research has shown that this compound exhibits potent SSRI activity, making it a promising candidate for further development in this therapeutic area.

In addition to its potential as an SSRI, Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- has also been investigated for its antimicrobial properties. Fluorinated compounds are known for their ability to disrupt microbial cell walls and inhibit bacterial growth. Studies have demonstrated that this compound exhibits significant antimicrobial activity against a range of pathogenic bacteria, including both Gram-positive and Gram-negative strains. This broad-spectrum activity suggests that it could be a valuable addition to the arsenal of antimicrobial agents used in clinical settings.

The pharmacokinetic properties of Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- have also been studied in detail. Its high lipophilicity allows for efficient absorption through biological membranes, leading to good bioavailability when administered orally or parenterally. Furthermore, the presence of multiple fluorine atoms can enhance metabolic stability, reducing the likelihood of rapid degradation by hepatic enzymes. These factors contribute to a favorable pharmacokinetic profile, which is essential for effective drug delivery and sustained therapeutic effects.

In terms of toxicity, preliminary studies have indicated that Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- exhibits low toxicity at therapeutic doses. However, as with any new compound, comprehensive toxicity assessments are necessary to ensure its safety for human use. Ongoing research is focused on evaluating its long-term effects and potential side effects in preclinical models.

The synthesis of Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- involves several steps that require careful control of reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions and coupling reactions involving fluoroalkylating agents. The development of efficient synthetic routes is crucial for scaling up production and making this compound available for further research and clinical trials.

In conclusion, Benzenamine, 2-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-4-fluoro- (CAS No. 2244088-77-3) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features confer valuable properties such as high lipophilicity and metabolic stability, which make it an attractive candidate for further development as an SSRI and antimicrobial agent. Ongoing research continues to explore its full therapeutic potential and optimize its synthesis for large-scale production.